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Compound of Interest

Compound Name: 2-Methylmorpholine

Cat. No.: B1581761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (R)-2-Methylmorpholine, a valuable

heterocyclic building block in medicinal chemistry and drug discovery. The morpholine scaffold

is a privileged structure, frequently incorporated into bioactive molecules to enhance

physicochemical properties, metabolic stability, and target affinity.[1] This document details its

commercial availability, physicochemical properties, illustrative synthetic and purification

protocols, and key applications, with a focus on providing practical information for laboratory

and development settings.

Commercial Availability
(R)-2-Methylmorpholine and its hydrochloride salt are available from various chemical

suppliers, catering to research and development needs. Purity levels are typically suitable for

laboratory synthesis and screening purposes. Below is a summary of representative

commercial suppliers and their offerings.
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Supplier CAS Number Product Name Purity
Available
Quantities

Sigma-Aldrich

(Synthonix)
790184-33-7

(R)-2-

Methylmorpholin

e

95%

Custom

quantities

available.[2]

Energy Chemical 790184-33-7

(2R)-2-

Methylmorpholin

e

97%

1g, 5g, 10g, 15g,

25g, 100mg,

250mg.[3]

Capot Chemical

Co., Ltd
790184-33-7

(R)-2-

Methylmorpholin

e

98%
1G, 5G, 10G,

25G.[3]

Shanghai

Balmxy

Pharmaceutical

790184-33-7

(R)-2-

Methylmorpholin

e

98%+

5g, 25g, 100g,

500g, 1kg, 5kg,

25kg, 100kg.[3]

Fluorochem 168038-14-0

(R)-2-

Methylmorpholin

e hydrochloride

95%
250mg, 1g, 5g,

10g, 25g.[4]

BLD Pharm 790184-33-7

(R)-2-

Methylmorpholin

e

Not specified
Available for

online orders.[5]

Note: Availability and product specifications are subject to change. Please consult the

supplier's website for the most current information.

Physicochemical and Safety Data
Key properties of (R)-2-Methylmorpholine and its hydrochloride salt are summarized below.

This data is essential for reaction planning, handling, and storage.

Physicochemical Properties
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Property (R)-2-Methylmorpholine
(R)-2-Methylmorpholine
Hydrochloride

CAS Number 790184-33-7[2] 168038-14-0[4]

Molecular Formula C₅H₁₁NO[3] C₅H₁₂ClNO[4]

Molecular Weight 101.15 g/mol [3] 137.61 g/mol [4]

Appearance
Colorless to light yellow

Liquid[6]
Solid[4]

IUPAC Name (2R)-2-methylmorpholine[2]

(2R)-2-

methylmorpholine;hydrochlorid

e[7]

InChI Key
LQMMFVPUIVBYII-

RXMQYKEDSA-N[2]

PJYFXNZOOMGPIL-

NUBCRITNSA-N[4]

Storage Temperature Freezer (-20°C)[2][6] Not specified

Safety Information
Proper handling is crucial. The following hazard statements have been associated with (R)-2-
Methylmorpholine. Users should consult the Safety Data Sheet (SDS) from their supplier for

comprehensive information.

Hazard Code Description

H226 Flammable liquid and vapor.[2]

H302 Harmful if swallowed.[2]

H314 Causes severe skin burns and eye damage.[2]

H315 Causes skin irritation.[7]

H319 Causes serious eye irritation.[7]

H335 May cause respiratory irritation.[7]
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Synthesis and Purification Protocols
While specific protocols for the asymmetric synthesis of (R)-2-Methylmorpholine are

proprietary or found in specialized literature, general methods for the synthesis and purification

of substituted morpholines can serve as a valuable guide.

Illustrative Synthesis: N-Methylation of Morpholine
This protocol describes the synthesis of N-methylmorpholine from morpholine and

paraformaldehyde, illustrating a common method for N-alkylation in heterocyclic chemistry.[8]

Reaction: Morpholine + Paraformaldehyde → N-Methylmorpholine

Materials:

Morpholine (50g)

Paraformaldehyde (55g)

Water (25g)

Sodium Chloride (10g)

Reaction kettle with stirring and temperature control

Procedure:

Charge the reaction kettle with 50g of morpholine and 25g of water.[8]

Raise the temperature of the mixture to 85°C with stirring.[8]

Gradually add 55g of paraformaldehyde to the reactor.

Maintain the reaction at 85°C with continuous stirring for approximately 5-6 hours, or until no

further tail gas is evolved.[8]

Cool the reaction mixture to 30°C.

Add 10g of sodium chloride to facilitate phase separation.[8]
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Separate the upper organic phase from the lower aqueous phase.

The organic phase, containing the crude N-methylmorpholine, can be purified by rectification

(distillation) to yield the final product.[8]

Illustrative Workflow: N-Methylmorpholine Synthesis

Reaction Setup Synthesis Workup & Purification

Charge Reactor:
Morpholine + Water Heat to 85°C Add Paraformaldehyde Maintain at 85°C

(5-6 hours) Cool to 30°C Add NaCl (Salting Out) Separate Organic Layer Purify by Distillation

Role of Morpholine Scaffold in Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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